![molecular formula C13H13ClN2O4S B5182706 N-allyl-2-chloro-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide](/img/structure/B5182706.png)
N-allyl-2-chloro-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide
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Overview
Description
N-allyl-2-chloro-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide, also known as ACIT-1, is a chemical compound that has shown potential in scientific research applications. It belongs to the class of isothiazolidinone derivatives and has been found to exhibit various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N-allyl-2-chloro-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide involves the inhibition of specific enzymes and pathways. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are enzymes involved in the production of inflammatory mediators. This compound has also been found to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cancer. Additionally, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This compound has also been found to reduce the production of reactive oxygen species (ROS), which are involved in oxidative stress and inflammation. In cancer cells, this compound has been shown to induce cell cycle arrest and inhibit cell proliferation.
Advantages and Limitations for Lab Experiments
N-allyl-2-chloro-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been shown to exhibit potent biological activity at low concentrations. However, there are also limitations to using this compound in lab experiments. It has low solubility in water and may require the use of organic solvents. Additionally, more research is needed to determine the optimal concentration and dosage for different applications.
Future Directions
There are several future directions for research on N-allyl-2-chloro-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide. One area of interest is its potential as an anti-inflammatory agent for the treatment of lung diseases such as asthma and chronic obstructive pulmonary disease (COPD). Another area of interest is its potential as an anti-cancer agent, particularly for the treatment of solid tumors such as breast and lung cancer. Additionally, more research is needed to determine the optimal formulation and delivery method for this compound, as well as its potential for combination therapy with other drugs.
Conclusion
In conclusion, this compound is a chemical compound that has shown potential in scientific research applications. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed. Further research on this compound may lead to the development of new treatments for inflammatory and cancerous diseases.
Synthesis Methods
The synthesis of N-allyl-2-chloro-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide involves the reaction of 2-chloro-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzoic acid with allylamine in the presence of a coupling agent. The reaction takes place in a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures. The resulting product is purified by column chromatography or recrystallization to obtain this compound in high purity.
Scientific Research Applications
N-allyl-2-chloro-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide has been found to exhibit potential in various scientific research applications. It has been shown to possess anti-inflammatory, anti-tumor, and anti-bacterial properties. In a study conducted on mice, this compound was found to reduce inflammation in the lungs and improve lung function. Another study found that this compound inhibited the growth of cancer cells in vitro and in vivo. This compound has also been shown to have antibacterial activity against Gram-positive bacteria.
properties
IUPAC Name |
2-chloro-N-prop-2-enyl-4-(1,1,3-trioxo-1,2-thiazolidin-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13ClN2O4S/c1-2-6-15-13(18)10-4-3-9(8-11(10)14)16-12(17)5-7-21(16,19)20/h2-4,8H,1,5-7H2,(H,15,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBUWVNDNEZRINP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNC(=O)C1=C(C=C(C=C1)N2C(=O)CCS2(=O)=O)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13ClN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.77 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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